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Compound of Interest

Compound Name: 3-Bromo-4-ethylphenol

Cat. No.: B1291987

Application Notes and Protocols for 3-Bromo-4-
ethylphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3-Bromo-4-ethylphenol. The information is compiled to ensure the safety of
laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties

3-Bromo-4-ethylphenol is a substituted phenol that serves as a valuable intermediate in
organic synthesis and pharmaceutical development.[1] A summary of its key physical and
chemical properties is provided below.
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Property Value Reference
Molecular Formula CsHoBrO [21[31[41[5]
Molecular Weight 201.06 g/mol [2][4][5][6]
CAS Number 540495-28-1 2]
Appearance Solid (assumed based on

related compounds)
Solubility Slightly soluble in water. [1]
pKa 9.49 +0.18 (Predicted) [3]

Hazard Identification and Safety Precautions

3-Bromo-4-ethylphenol is classified as a hazardous substance. The primary hazards are

summarized in the table below, based on data for structurally similar compounds.

Hazard

Classification

Precautionary Statement

H302: Harmful if swallowed.[7]

Acute Oral Toxicity Category 4
[BI[C1[10][11]
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin.[7][10][12]
i ] o H315: Causes skin irritation.[7]
Skin Corrosion/Irritation Category 2
[BI[CN[10][11][12]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A/ 2

irritation.[7][8][10][11][12]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory
irritation.[7][8][10][11][12]

Personal Protective Equipment (PPE):

A comprehensive PPE protocol is mandatory when handling 3-Bromo-4-ethylphenol.[13]
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety goggles and face shield

Goggles should provide a
complete seal. A face shield
must be worn over goggles to
protect against splashes.[7]
[11](13]

Hands

Double nitrile gloves or

neoprene/butyl gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
handling, heavy-duty gloves
should be worn.[9][11][13]
Gloves must be changed
immediately upon

contamination.[13]

Body

Chemical-resistant laboratory

coat

A fully buttoned, long-sleeved
lab coat is required.[13][14]

Respiratory

Use in a chemical fume hood

If a fume hood is not available
or if dust is generated, a
NIOSH/MSHA approved
respirator with an appropriate
filter is necessary.[11][14][15]

Storage and Handling Procedures

Storage:

e Store in a cool, dry, and well-ventilated area.[7][8][16]

o Keep containers tightly closed to prevent contamination and exposure to moisture.[7][8][17]

» Store locked up and away from incompatible materials such as strong oxidizing agents, acid
anhydrides, and acid chlorides.[7][15][18][19]

Handling:
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All handling of 3-Bromo-4-ethylphenol should be conducted in a certified chemical fume
hood to minimize inhalation exposure.[13][20]

Avoid the formation of dust and aerosols.[7][11]

Use non-sparking tools and ground all equipment containing the material.[14][21]

Ensure that an eyewash station and safety shower are readily accessible.[7][8]

Experimental Protocols

The following are generalized protocols for the safe handling of 3-Bromo-4-ethylphenol in a
laboratory setting.

Protocol 1: Weighing and Preparation of Solutions
e Preparation:
o Don all required PPE as specified in the PPE table.
o Designate a specific area within the chemical fume hood for handling the compound.

o Assemble all necessary equipment (e.g., balance, weigh boats, spatula, solvent,
glassware) inside the fume hood.

e Weighing:

o Carefully transfer the desired amount of 3-Bromo-4-ethylphenol from the storage
container to a weigh boat using a clean spatula.

o Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth,
which should then be disposed of as hazardous waste.

o Close the primary container tightly immediately after use.
e Solution Preparation:

o Add the weighed solid to the appropriate solvent in a suitable flask.
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o Stir the mixture until the solid is fully dissolved.

o Clearly label the prepared solution with the chemical name, concentration, date, and your
initials.

Protocol 2: Reaction Quenching and Work-up

e Quenching:
o Cool the reaction mixture to the appropriate temperature in an ice bath.
o Slowly add the quenching agent to the reaction mixture with continuous stirring.
o Monitor the reaction for any signs of exotherm or gas evolution.

o Extraction:

[¢]

Transfer the quenched reaction mixture to a separatory funnel.

[e]

Add the appropriate extraction solvent and gently mix the layers, periodically venting the
funnel.

[e]

Separate the organic and aqueous layers.

o

Collect all aqueous layers for proper waste disposal.

e Drying and Solvent Removal:
o Dry the organic layer over an appropriate drying agent (e.g., anhydrous sodium sulfate).
o Filter off the drying agent.
o Remove the solvent using a rotary evaporator.

First Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i

upper and lower eyelids.[7][8][22] Seek

immediate medical attention.[7][8]

Immediately wash skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[7][8][22] Seek

medical attention if irritation persists.[7][8]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[7][8][21]
Inhalation If not breathing, give artificial respiration.[8][14]

Call a poison center or doctor if you feel unwell.

[71(8]

Do NOT induce vomiting.[18][23] Rinse mouth
with water and drink plenty of water.[7][8] Never

Ingestion give anything by mouth to an unconscious
person.[11][14][23] Seek immediate medical
attention.[18]

Spill and Waste Disposal

Spill Response:

o Small Spills: For small spills, wear appropriate PPE and absorb the material with an inert
absorbent such as sand or vermiculite.[20] Collect the absorbed material into a designated
hazardous waste container using non-sparking tools.[7][20]

» Large Spills: For large spills, evacuate the area immediately and contact your institution's
Environmental Health and Safety (EHS) department.[20]

Waste Disposal:

o All waste contaminated with 3-Bromo-4-ethylphenol (e.g., unused chemical, contaminated
consumables, rinsate) must be collected in a designated, sealed, and clearly labeled
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hazardous waste container.[13][24]

o Dispose of the hazardous waste through a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[7][8][11] Do not dispose of down the

drain or in regular trash.[20]

Visual Guides

The following diagrams illustrate key workflows for the safe handling of 3-Bromo-4-
ethylphenol.
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Caption: General laboratory workflow for handling 3-Bromo-4-ethylphenol.
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Caption: Decision-making flowchart for spill response.
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Caption: Incompatible materials with 3-Bromo-4-ethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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